({1-[2-(4-fluorophenyl)ethyl]-4-piperidinyl}methyl)methyl{[2-(2-methylphenyl)-5-pyrimidinyl]methyl}amine

• IUPAC Name: 1-[1-[2-(4-fluorophenyl)ethyl]piperidin-4-yl]-N-methyl-N-[[2-(2-methylphenyl)pyrimidin-5-yl]methyl]methanamine
• InChI: InChI=1S/C27H33FN4/c1-21-5-3-4-6-26(21)27-29-17-24(18-30-27)20-31(2)19-23-12-15-32(16-13-23)14-11-22-7-9-25(28)10-8-22/h3-10,17-18,23H,11-16,19-20H2,1-2H3
• InChI Key: QUPBVSFLJCQOEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NC=C(C=N2)CN(C)CC3CCN(CC3)CCC4=CC=C(C=C4)F
• Molecular Formula: C27H33FN4
• Molecular Weight: 432.6 g/mol

Description

This compound is a complex organic molecule with several functional groups, including a piperidine ring, a pyrimidine ring, and a phenyl ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine and pyrimidine rings, the introduction of the phenyl groups, and the creation of the various bonds between these components. Without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. The presence of multiple rings (piperidine and pyrimidine) and phenyl groups suggests a highly conjugated system, which could have interesting electronic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Properties such as solubility, melting point, boiling point, and reactivity can all be influenced by the functional groups present in the compound.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific structure of the compound and the system in which it is acting. Without more information, it’s difficult to predict the mechanism of action of this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Without more information, it’s difficult to provide a detailed safety assessment.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. This could include further studies to better understand its synthesis, properties, and mechanism of action, as well as potential applications in fields such as medicine or materials science.